Cas no 939410-80-7 (Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate)

• Product Name: Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
• CAS No: 939410-80-7
• MF: C₁₇H₂₉NO₃
• MW: 295.417065382004
• CID: 2126017
• Update Time: 2023-08-04

Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
• XTLTYXTVODTPKB-UHFFFAOYSA-N
• 3-Piperidinecarboxylic acid, 1-acetyl-5-(cyclohexylmethyl)-, ethyl ester
• Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate

• Inchi： 1S/C17H29NO3/c1-3-21-17(20)16-10-15(11-18(12-16)13(2)19)9-14-7-5-4-6-8-14/h14-16H,3-12H2,1-2H3
• InChI Key： XTLTYXTVODTPKB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C(C)=O)CC(C1)CC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Topological Polar Surface Area: 46.6